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Compound Name: Einecs 306-759-7

Cat. No.: B15178714 Get Quote

A comprehensive review of available data indicates that Coco-Glucoside, a sugar-based

surfactant derived from renewable resources, presents a lower overall ecotoxicity risk

compared to some conventional anionic and non-ionic surfactants. This is attributed to its ready

biodegradability and comparatively lower acute toxicity to aquatic organisms.

Coco-Glucoside, identified by CAS numbers 110615-47-9 and 68515-73-1, is an alkyl

polyglucoside (APG) surfactant that has gained prominence in "green" formulations due to its

mildness and environmental profile.[1] In contrast, conventional surfactants, such as certain

anionic and non-ionic types, have been shown to exhibit higher toxicity levels in aquatic

ecosystems.[2][3]

Comparative Ecotoxicity Data
The following table summarizes the acute toxicity of Coco-Glucoside to various aquatic

organisms, with comparative values for representative conventional surfactants. The data is

presented as the median lethal concentration (LC50) or median effective concentration (EC50),

which represents the concentration of a substance that is lethal to or produces an effect in 50%

of a test population over a specified period.
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Surfactant
Type

Substance
Test
Organism

Endpoint
Result
(mg/L)

Reference

Non-ionic

(APG)

Coco-

Glucoside

Leuciscus

idus (Fish)
96h LC50 100 - 500 [4]

Brachydanio

rerio (Fish)
96h LC50 126 [4]

Daphnia

magna

(Crustacean)

48h EC50 > 100 [4]

Anionic

Alkyl

Carboxylate

(C9CO2-)

Daphnia

magna

(Crustacean)

48h EC50 16 [5]

Alkyl

Carboxylate

(C11CO2-)

Daphnia

magna

(Crustacean)

48h EC50 0.8 [5]

Alkyl Sulfate

(C11SO4-)

Daphnia

magna

(Crustacean)

48h EC50 13.5 [5]

As the data indicates, Coco-Glucoside generally exhibits lower acute toxicity to fish and aquatic

invertebrates compared to the selected anionic surfactants. For instance, the 48h EC50 for

Coco-Glucoside in Daphnia magna is greater than 100 mg/L, whereas for an alkyl carboxylate

with an 11-carbon chain, it is a significantly more toxic 0.8 mg/L.[4][5] It is important to note that

the toxicity of surfactants can be influenced by factors such as alkyl chain length, with toxicity

often increasing with a longer hydrophobic chain.[5][6]

Experimental Protocols
The ecotoxicity data presented are typically generated following standardized test guidelines to

ensure reproducibility and comparability. The most common protocols are those established by

the Organisation for Economic Co-operation and Development (OECD).
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OECD 203: Fish, Acute Toxicity Test This guideline is designed to assess the lethal

concentration of a substance to fish over a 96-hour exposure period.
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OECD 203 Experimental Workflow

OECD 202: Daphnia sp., Acute Immobilisation Test This test evaluates the concentration of a

substance that causes immobilization in Daphnia magna over a 48-hour period.
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OECD 202 Experimental Workflow

Signaling Pathways and Mode of Action
The primary mode of toxic action for many surfactants in aquatic organisms involves the

disruption of cell membranes.[2] Surfactants, due to their amphiphilic nature, can interact with

the lipid bilayers of cell membranes, leading to increased permeability and eventual cell lysis.

This non-specific mode of action can affect various physiological processes.
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General Mode of Action for Surfactants

Conclusion
The available ecotoxicity data suggests that Coco-Glucoside has a more favorable

environmental profile than some conventional surfactants, particularly certain anionic types. Its

ready biodegradability and lower acute toxicity to aquatic life make it a preferable alternative for

formulators aiming to develop environmentally conscious products.[1][7] However, it is crucial

to consider that the environmental impact of any surfactant is dependent on various factors,

including its concentration in the environment and the specific receiving ecosystem.[8]
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Continued research and adherence to standardized testing protocols are essential for a

comprehensive understanding of the ecotoxicological effects of all surfactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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